Cas no 63676-12-0 (Methanone,[2-(4-hydroxyphenyl)benzo[b]thien-3-yl][4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-)

• Product name: Methanone,[2-(4-hydroxyphenyl)benzo[b]thien-3-yl][4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-
• CAS No: 63676-12-0
• MF: C₂₇H₂₅NO₃S
• MW: 443.557306051254
• CID: 1656116

Methanone,[2-(4-hydroxyphenyl)benzo[b]thien-3-yl][4-[2-(1-pyrrolidinyl)ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,[2-(4-hydroxyphenyl)benzo[b]thien-3-yl][4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-
• Methanone, [2-(4-hydroxyphenyl)benzo[b]thien-3-yl][4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-

• Inchi： 1S/C27H25NO3S/c29-21-11-7-20(8-12-21)27-25(23-5-1-2-6-24(23)32-27)26(30)19-9-13-22(14-10-19)31-18-17-28-15-3-4-16-28/h1-2,5-14,29H,3-4,15-18H2
• InChI Key： SEZLKRUKAYSYCE-UHFFFAOYSA-N
• SMILES： C(C1=C(C2=CC=C(O)C=C2)SC2=CC=CC=C21)(C1=CC=C(OCCN2CCCC2)C=C1)=O

Computed Properties

• Exact Mass: 443.15565

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 677.0±55.0 °C(Predicted)
• PSA: 49.77
• pka: 8.95±0.15(Predicted)